N-{5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-(4-fluorophenyl)urea

• IUPAC Name: 1-[5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]-3-(4-fluorophenyl)urea
• InChI: InChI=1S/C18H17FN4O2S/c1-11-3-8-15(12(2)9-11)25-10-16-22-23-18(26-16)21-17(24)20-14-6-4-13(19)5-7-14/h3-9H,10H2,1-2H3,(H2,20,21,23,24)
• InChI Key: LZJRMQCSUBNMRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)F)C
• Molecular Formula: C18H17FN4O2S
• Molecular Weight: 372.4 g/mol

Description

N-{5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-(4-fluorophenyl)urea is a useful research compound. Its molecular formula is C18H17FN4O2S and its molecular weight is 372.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-{5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-(4-fluorophenyl)urea is 372.10562513 g/mol and the complexity rating of the compound is 465. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-{5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-(4-fluorophenyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-(4-fluorophenyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of N-{5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N’-(4-fluorophenyl)urea:

Antimicrobial Activity

This compound has shown significant potential as an antimicrobial agent. Research indicates that it can inhibit the growth of various bacterial and fungal strains. .

Anticancer Properties

Studies have demonstrated that N-{5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N’-(4-fluorophenyl)urea exhibits cytotoxic effects against certain cancer cell lines. It induces apoptosis and inhibits cell proliferation, suggesting its potential use in cancer therapy. .

Anti-inflammatory Effects

This compound has been investigated for its anti-inflammatory properties. It can modulate the production of pro-inflammatory cytokines and inhibit the activity of enzymes like cyclooxygenase (COX), which are involved in the inflammatory response. .

Antioxidant Activity

N-{5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N’-(4-fluorophenyl)urea has been found to possess antioxidant properties. It can scavenge free radicals and reduce oxidative stress, which is beneficial in preventing cellular damage and aging. .

Agricultural Applications

In agriculture, this compound has been explored for its potential as a pesticide or herbicide. Its ability to inhibit the growth of certain plant pathogens and pests makes it a valuable tool in crop protection. .

Neuroprotective Effects

Research has shown that N-{5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N’-(4-fluorophenyl)urea may have neuroprotective effects. It can protect neurons from damage caused by oxidative stress and excitotoxicity, which are common in neurodegenerative diseases like Alzheimer’s and Parkinson’s. .

Antiviral Activity

This compound has also been studied for its antiviral properties. It can inhibit the replication of certain viruses by interfering with viral enzymes and proteins. .

Photodynamic Therapy

N-{5-[(2,4-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N’-(4-fluorophenyl)urea has potential applications in photodynamic therapy (PDT). It can act as a photosensitizer, generating reactive oxygen species (ROS) upon light activation, which can kill cancer cells or pathogens. .